
Ornithine Decarboxylase (ODC): A Technical
Guide to its Function and Regulation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DL-ornithine hydrochloride

Cat. No.: B555907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ornithine decarboxylase (ODC) is a pivotal enzyme in cellular physiology, serving as the rate-

limiting step in the biosynthesis of polyamines—small, ubiquitous polycations essential for cell

growth, differentiation, and survival. This guide provides a comprehensive technical overview of

ODC's function, its intricate regulatory mechanisms, and detailed experimental protocols for its

study, aimed at professionals in research and drug development.

Core Function of Ornithine Decarboxylase
ODC catalyzes the decarboxylation of L-ornithine to produce putrescine, the precursor for the

synthesis of higher polyamines such as spermidine and spermine.[1][2] These molecules are

crucial for a multitude of cellular processes, including:

Stabilization of nucleic acid and protein structures: Polyamines interact with negatively

charged molecules like DNA, RNA, and proteins, influencing their conformation and function.

Regulation of gene expression and translation: Polyamines can modulate chromatin

structure and the translational machinery.[3]

Cell cycle progression and proliferation: Elevated ODC activity and polyamine levels are

strongly correlated with cellular proliferation.[4]
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Ion channel modulation: Polyamines can directly interact with and modulate the activity of

various ion channels.

Mitochondrial function: ODC activity and polyamines are necessary for maintaining

mitochondrial integrity and function, particularly in rapidly dividing cells like enterocytes.[5]

Given its central role in cell proliferation, ODC is a well-established target for anti-cancer and

anti-parasitic drug development.[6]

Structural and Catalytic Properties
The active form of ODC is a homodimer, with each monomer comprising two domains: an α/β

barrel domain that binds the essential cofactor pyridoxal 5'-phosphate (PLP), and a β-sheet

domain.[7] The active site is formed at the interface of the two monomers, highlighting the

importance of dimerization for catalytic activity.[7][8]

The catalytic mechanism involves the formation of a Schiff base between PLP and L-ornithine,

followed by decarboxylation to form a quinoid intermediate. This intermediate is then

reprotonated, and the product, putrescine, is released.[9]

Quantitative Data: Kinetic Parameters and Protein
Stability
The following tables summarize key quantitative data for ODC from various sources.
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Parameter Value Organism/Cell Line Reference(s)

Km for Ornithine 0.12 mM Calf Liver [10]

1.7 mM Lactobacillus sp. 30a [11]

0.95 mM Aspergillus terreus [2]

0.13 µM & 33 µM

Physarum

polycephalum (two

forms)

[12]

Km for PLP 2.0 µM Calf Liver [10]

kcat ~225 min⁻¹ Human [9]

Vmax

20.54 ± 1.65

µmol/min/mg

(unphosphorylated)

RAW264 cells

30.61 ± 2.6

µmol/min/mg

(phosphorylated)

RAW264 cells

Specific Activity
150 - 200

µmol/min/mg
Lactobacillus sp. 30a [11]

1.0 x 10⁶ - 1.4 x 10⁶

nmol/h/mg
Mouse Kidney [13]

Half-life 5 - 30 min Mammalian tissues [14][15]

~22 min Rat intestinal mucosa [14][15]

20 min (unstimulated) IEC-6 cells [14]

35 min (asparagine-

stimulated)
IEC-6 cells [14]

9 - 15 min (uninduced) HeLa cells [16]

~60 min (induced) HeLa cells [16]

20 h (at 37°C) Aspergillus terreus [2]
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6 h (at 45°C) Aspergillus terreus [2]

Table 1: Kinetic and Stability Parameters of Ornithine Decarboxylase.

Inhibitor IC₅₀ Value Cell Line/Organism Reference(s)

DFMO (Eflornithine) ~7.5 µM (D-DFMO) Human ODC [17]

252 µM Purified Human ODC [18][19]

3.0 mM
BE(2)-C

neuroblastoma cells

10.6 mM
SMS-KCNR

neuroblastoma cells
[20]

25.8 mM
CHLA90

neuroblastoma cells
[20]

0.1 - 5.0 mM (effective

concentration)

Human

adenocarcinoma cell

lines

[4]

Allicin 11 nM Purified Human ODC [21][18][19]

9 - 19 µM
Human

neuroblastoma cells
[21][18]

Curcumin 0.04 µg/mL
Aspergillus terreus

ODC
[2]

Table 2: IC₅₀ Values of Ornithine Decarboxylase Inhibitors.

Regulation of Ornithine Decarboxylase
The expression and activity of ODC are tightly controlled at multiple levels to ensure

appropriate polyamine homeostasis.

Transcriptional Regulation
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The ODC gene (ODC1) is an immediate early response gene, and its transcription is rapidly

induced by a wide array of stimuli, including growth factors, hormones, and oncogenic signals.

Translational Regulation
The 5' untranslated region (UTR) of ODC mRNA is long and highly structured, containing an

internal ribosome entry site (IRES) that allows for cap-independent translation. The translation

of ODC mRNA is sensitive to the levels of active eukaryotic initiation factor 4E (eIF-4E) and is

also subject to negative feedback regulation by polyamines.[3]

Post-Translational Modifications
ODC undergoes several post-translational modifications that influence its activity and stability:

Phosphorylation: Phosphorylation of ODC can increase its catalytic efficiency and

intracellular stability.

Transamidation: Transglutaminase-catalyzed transamidation of glutamine residues may alter

ODC function and lead to its translocation to the nucleolus.

Regulation by Antizyme and Proteasomal Degradation
A key feature of ODC regulation is its rapid, ubiquitin-independent degradation by the 26S

proteasome.[17] This process is mediated by a family of proteins called antizymes. The

synthesis of antizyme is induced by high levels of polyamines through a ribosomal

frameshifting mechanism. Antizyme binds to the ODC monomer, which disrupts the active ODC

dimer and targets it for degradation by the 26S proteasome.[8] Polyamines can also directly

promote this antizyme-mediated degradation.[8]

Signaling and Regulatory Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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